Cas no 2229132-56-1 ({1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine)

• Product Name: {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine
• CAS No: 2229132-56-1
• MF: C₁₁H₁₉F₂N
• MW: 203.272070169449
• CID: 5778190
• PubChem ID: 165842274
• Update Time: 2025-10-29

{1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1950456
• {1-[(4,4-difluorocyclohexyl)methyl]cyclopropyl}methanamine
• 2229132-56-1
• {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine

• Inchi： 1S/C11H19F2N/c12-11(13)3-1-9(2-4-11)7-10(8-14)5-6-10/h9H,1-8,14H2
• InChI Key： IFUPFDJEORJMPH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)CC1(CN)CC1)F

Computed Properties

• Exact Mass: 203.14855593g/mol
• Monoisotopic Mass: 203.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine (CAS No. 2229132-56-1)

{1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number {2229132-56-1}, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate molecular architecture of this compound, featuring a cyclopropyl group and a 4,4-difluorocyclohexyl moiety, makes it a subject of interest for researchers aiming to develop novel therapeutic agents.

The structural components of {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine play a crucial role in determining its chemical behavior and biological interactions. The cyclopropyl ring, known for its rigidity and stability, contributes to the overall steric environment of the molecule, influencing its binding affinity to biological targets. On the other hand, the 4,4-difluorocyclohexyl group introduces fluorine atoms, which are often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties. These structural features make {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine a versatile scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine}. By leveraging these techniques, scientists have been able to predict the compound's interaction with various biological targets, including enzymes and receptors involved in critical cellular processes. Such predictions are essential for identifying potential therapeutic applications and optimizing the compound's pharmacological profile. The integration of experimental data with computational models has further validated these predictions, providing a robust framework for further investigation.

One of the most compelling aspects of {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine} is its potential in the development of novel drugs targeting neurological disorders. The unique structural motifs present in this compound suggest that it may interact with neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on key neurotransmitter pathways, warranting further exploration in preclinical models. These findings align with the growing interest in developing innovative treatments for neurological conditions where current options remain limited.

The synthesis of {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups necessitates careful optimization of reaction conditions to ensure high yield and purity. However, the successful synthesis of this compound has opened doors for exploring related analogs with modified substituents. Such modifications can be tailored to enhance specific biological activities or improve pharmacokinetic properties. The development of efficient synthetic routes is crucial for facilitating further research and potential clinical applications.

As research in medicinal chemistry continues to evolve, the role of compounds like {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine is expected to expand. The combination of innovative synthetic methodologies with advanced computational techniques will be instrumental in uncovering new therapeutic possibilities. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide. The journey from a laboratory discovery to a clinically relevant drug is a complex yet rewarding process that relies on interdisciplinary collaboration and continuous innovation.

The future prospects for {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine are bright, with ongoing studies aimed at elucidating its full potential. By exploring its interactions with various biological targets and optimizing its chemical properties, researchers hope to unlock new therapeutic avenues across multiple disease areas. The unique combination of structural features makes this compound a valuable asset in the quest for novel treatments. As our understanding of molecular interactions deepens, compounds like {1-(4,4-difluorocyclohexyl)methylcyclopropyl}methanamine will continue to play a pivotal role in advancing pharmaceutical science.